(2E)-3-(3-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(3-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H14O3/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-11,17H,1H3/b10-5+
• InChI Key: UTIGWEHMQWYSCZ-BJMVGYQFSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC(=CC=C2)O
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)/C=C/C2=CC(=CC=C2)O
• Molecular Formula: C16H14O3
• Molecular Weight: 254.28 g/mol

Description

(2E)-3-(3-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, also known as curcumin, is a natural compound found in turmeric. It has been used for centuries in traditional medicine for its anti-inflammatory and antioxidant properties. In recent years, curcumin has gained attention for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes.

Scientific Research Applications

Antioxidant Activity

One significant application of (2E)-3-(3-hydroxyphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one derivatives is in the field of antioxidants. Sulpizio et al. (2016) synthesized and characterized various aminochalcone derivatives, including one closely related to the compound , and assessed their in vitro antioxidant activity. The study found that these compounds exhibited promising antioxidant properties, particularly the derivative with two hydroxyl functionalities (Sulpizio, Roller, Giester, & Rompel, 2016).

Crystallography and Molecular Structure

Another area of application is in the field of crystallography and molecular structure analysis. Yathirajan et al. (2007) and Kapoor et al. (2011) conducted studies on similar derivatives, focusing on their geometric parameters, molecular configuration, and crystal structures. These studies contribute to a deeper understanding of the molecular characteristics of these compounds (Yathirajan, Mayekar, Narayana, Sarojini, & Bolte, 2007); (Kapoor, Gupta, Kant, Pandya, Lade, & Joshi, 2011).

Antimicrobial Activity

Sadgir et al. (2020) synthesized and characterized a similar compound and evaluated its antimicrobial activity. The study revealed that these compounds could possess moderate antimicrobial activities, indicating potential applications in developing new antimicrobial agents (Sadgir, Dhonnar, Jagdale, & Sawant, 2020).

Nonlinear Optical Properties

The compound and its derivatives also show potential in nonlinear optical applications. Mathew et al. (2019) investigated the nonlinear optical properties of novel chalcone derivatives, highlighting their potential for applications in areas like optical limiting (Mathew, Salian, Joe, & Narayana, 2019).

Chemotherapeutic Applications

Singh et al. (2016) synthesized Ru(II) complexes with substituted chalcone ligands, including a derivative similar to our compound of interest, and evaluated their anticancer activity against breast cancer cell lines. This suggests potential applications in chemotherapeutics (Singh, Saxena, Dixit, Hamidullah, Singh, Singh, Arshad, & Konwar, 2016).